Cas no 2138182-94-0 (1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2138182-94-0
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 6279440
• PubChem ID: 165460998
• Update Time: 2025-05-21

1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid
• 2138182-94-0
• EN300-731573

• Inchi： 1S/C11H9N3O3/c1-7-5-14(13-10(7)11(16)17)9-3-2-8(6-15)4-12-9/h2-6H,1H3,(H,16,17)
• InChI Key： IWMFSCUWFFOGTI-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CN(C2C=CC(C=O)=CN=2)N=1)=O

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Analysis of 1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2138182-94-0)

The compound 1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2138182-94-0) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a pyridine ring with a pyrazole core and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound's formyl group and carboxylic acid moiety offer reactive sites for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. Its CAS number 2138182-94-0 is frequently searched in scientific databases, reflecting its growing importance in R&D pipelines.

One of the most discussed topics in the context of this compound is its role in fragment-based drug design (FBDD). The pyridine-pyrazole scaffold is known to interact with various biological targets, making it a valuable fragment for optimizing drug candidates. Additionally, its potential as a metal-chelating agent has sparked interest in catalysis and materials science. Researchers are exploring its utility in designing biodegradable polymers and coordination complexes for environmental applications.

The synthesis of 1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, including condensation, cyclization, and oxidation processes. Recent publications highlight improved yields using microwave-assisted synthesis, a technique gaining traction in green chemistry. This aligns with the broader industry shift toward sustainable chemical production, a hot topic among environmental-conscious researchers and regulatory bodies.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. Its crystalline properties are particularly noteworthy, as they influence solubility and bioavailability—key factors in pharmaceutical formulation. The compound's logP value and pKa are frequently queried in chemical databases, underscoring their relevance in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) predictions.

In agrochemical applications, derivatives of 1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid show promise as plant growth regulators and pesticide synergists. With the global push for eco-friendly crop protection solutions, this molecule's low environmental persistence and selective activity are being rigorously investigated. Patent filings related to its use in herbicide-resistant formulations have increased by 30% since 2020, according to industry reports.

From a commercial perspective, suppliers of CAS 2138182-94-0 emphasize its high purity grades (>98%) for research use. The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it a practical choice for laboratories. However, users often inquire about its solubility profile—it dissolves well in polar aprotic solvents like DMSO and DMF, but has limited solubility in water, a characteristic that guides experimental design.

Future research directions for this compound include exploring its structure-activity relationships (SAR) in neurological targets and investigating its photophysical properties for sensor development. As computational chemistry tools like molecular docking and quantum mechanical calculations become more accessible, virtual screening of its derivatives is accelerating discovery timelines. This positions 1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid as a molecule of enduring interest across multiple scientific disciplines.